Cas no 101456-71-7 (3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 101456-71-7
• MF: C₈H₆Cl₂F₃NO
• MW: 260.040550708771
• MDL: MFCD10568240
• CID: 4675817
• Update Time: 2025-05-20

3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine
• SBB102246
• PC400623

• MDL： MFCD10568240
• Inchi： 1S/C8H6Cl2F3NO/c9-1-2-15-7-6(10)3-5(4-14-7)8(11,12)13/h3-4H,1-2H2
• InChI Key： YQDGWMUCOSFACN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine

Introduction to 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine (CAS No. 101456-71-7)

3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine, with the CAS number 101456-71-7, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with chlorine, a chloroethoxy group, and a trifluoromethyl group. These functional groups contribute to its diverse applications and properties, making it a valuable component in various research and industrial processes.

The chemical structure of 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine is particularly noteworthy due to its high reactivity and stability. The presence of the pyridine ring provides a strong electron-withdrawing effect, which is further enhanced by the trifluoromethyl group. This combination results in a molecule that is highly reactive in nucleophilic substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. Additionally, the chloroethoxy group adds to the molecule's versatility by providing a site for further functionalization.

In recent years, significant advancements have been made in understanding the biological and pharmaceutical applications of 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine. Research has shown that this compound exhibits potent activity against various pathogens and has potential therapeutic applications. For instance, studies have demonstrated its efficacy as an antifungal agent, particularly against resistant strains of fungi. The compound's ability to disrupt cell membranes and inhibit essential metabolic pathways makes it a promising candidate for the development of new antifungal drugs.

Beyond its antifungal properties, 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine has also been explored for its potential as an insecticide. Its unique chemical structure allows it to target specific enzymes in insects, leading to their death. This makes it an attractive option for pest control in agricultural settings. Moreover, its low mammalian toxicity and environmental stability contribute to its safety profile, making it a viable alternative to traditional insecticides.

In the pharmaceutical industry, 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine has shown promise as a lead compound for drug discovery. Its ability to modulate specific biological targets has led to its use in the development of novel therapeutic agents. For example, recent studies have focused on its potential as an inhibitor of kinases involved in cancer progression. By selectively targeting these kinases, the compound can potentially slow down or halt tumor growth, offering new hope for cancer patients.

The synthesis of 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 3-chloropyridine with 2-chloroethyl chloride in the presence of a base, followed by the introduction of trifluoromethyl groups through electrophilic substitution. These synthetic routes have been refined to ensure high efficiency and scalability, making it feasible for large-scale production.

The safety and environmental impact of 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine have also been extensively studied. Toxicological assessments have shown that it has low acute toxicity and does not pose significant risks to human health when used under controlled conditions. However, proper handling and storage practices are essential to minimize any potential hazards. Environmental studies have indicated that the compound degrades rapidly in soil and water, reducing its long-term impact on ecosystems.

In conclusion, 3-Chloro-2-(2-chloroethoxy)-5-(trifluoromethyl)pyridine (CAS No. 101456-71-7) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it a valuable tool for research and development. As ongoing studies continue to uncover new uses and benefits, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.